Cas no 4340-44-7 (5-Methyl-3-phenylisoxazole-4-carboxamide)

• Product Name: 5-Methyl-3-phenylisoxazole-4-carboxamide
• CAS No: 4340-44-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD00119360
• CID: 1069938
• PubChem ID: 644844
• Update Time: 2025-04-20

5-Methyl-3-phenylisoxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-phenylisoxazole-4-carboxamide
• 5-Methyl-3-phenyl-1,2-oxazole-4-carboxamide
• 3-phenyl-5-methyl-4-isoxazolecarbaldehyde
• 5-methyl-3
• 5-METHYL-3-PHENYL-4-ISOXAZOLECARBALDEHYDE
• 5-Methyl-3-phenyl-isoxazol-4-carbaldehyd
• 5-Methyl-3-phenyl-isoxazol-4-carbonsaeure-amid
• 5-methyl-3-phenylisoxazole-4-carbaldehyde
• 5-methyl-3-phenyl-isoxazole-4-carbaldehyde
• 5-methyl-3-phenylisoxazole-4-carboxaldehyde
• AC1MCQQY
• AC1Q2EVI
• ACMC-20am24
• 5-methyl-3-phenyl-4-isoxazolecarboxamide
• HMS2155F03
• BAS 03589393
• CS-0317823
• Bionet2_000088
• AKOS000648723
• MLS000031871
• MFCD00119360
• 4340-44-7
• STL260364
• SMR000012449
• CHEMBL1524422
• HMS3312L20
• HMS1364D22
• SCHEMBL903110
• 5-Methyl-3-phenyl-isoxazole-4-carboxylic acid amide
• 10B-051

• MDL： MFCD00119360
• Inchi： 1S/C11H10N2O2/c1-7-9(11(12)14)10(13-15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)
• InChI Key： CFEABDMXHARUJU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.12